Cas no 26819-11-4 (N-Ethyl-3-nitrobenzamide)

• Product Name: N-Ethyl-3-nitrobenzamide
• CAS No: 26819-11-4
• Molecular Formula: C₉H₁₀N₂O₃
• Molecular Weight: 194.1873
• MDL: MFCD01211875
• CID: 852249
• PubChem ID: 4337561

N-Ethyl-3-nitrobenzamide Properties

Names and Identifiers

• N-Ethyl-3-nitrobenzamide
• Benzamide, N-ethyl-3-nitro-
• 3-Nitro-benzoesaeure-aethylamid
• 3-nitro-benzoic acid ethylamide
• 3-Nitro-N-aethylbenzamid
• Benzamide,N-ethyl-3-nitro
• m-nitrobenzoylethylamide
• N-Aethyl-3-nitro-benzamid
• N-Ethyl-3-nitrophenylcarboxamide
• 26819-11-4
• F78617
• AKOS000503438
• MFCD01211875
• STL071219
• SCHEMBL8884550
• CS-0208105
• BBA81911
• DA-07493
• DTXSID20402062
• Oprea1_782858
• BS-27836

• MDL： MFCD01211875
• InChIKey： MEHSMNJKCAVTNH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10N2O3/c1-2-10-9(12)7-4-3-5-8(6-7)11(13)14/h3-6H,2H2,1H3,(H,10,12)
• SMILES： CCNC(C1=CC([N+]([O-])=O)=CC=C1)=O

Computed Properties

• Exact Mass: 194.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.06914219g/mol
• Heavy Atom Count: 14
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• LogP: 2.44250
• PSA: 78.41000